Cas no 35635-88-2 (1H-Thieno[2,3-g]indazole, 4,5-dihydro-)

• Product Name: 1H-Thieno[2,3-g]indazole, 4,5-dihydro-
• CAS No: 35635-88-2
• MF: C₉H₈N₂S
• MW: 176.238220214844
• CID: 3948735
• PubChem ID: 13452859
• Update Time: 2025-04-22

1H-Thieno[2,3-g]indazole, 4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[2,3-g]indazole, 4,5-dihydro-
• 4,5-DIHYDRO-1H-THIENO[2,3-G]INDAZOLE
• 35635-88-2
• Kinome_3702
• 1H,4H,5H-thieno[2,3-g]indazole
• Z1725999353
• EN300-7948865
• SCHEMBL6810177
• CHEMBL2001539

• Inchi： 1S/C9H8N2S/c1-2-8-7(3-4-12-8)9-6(1)5-10-11-9/h3-5H,1-2H2,(H,10,11)
• InChI Key： DKVMJCMHPQSNGP-UHFFFAOYSA-N
• SMILES： N1C2C3C=CSC=3CCC=2C=N1

Computed Properties

• Exact Mass: 176.04081944Da
• Monoisotopic Mass: 176.04081944Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.9Ų